Cas no 1638765-34-0 (3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1638765-34-0
• MF: C₇H₃F₃IN₃
• MW: 313.02
• CID: 5161560
• Update Time: 2026-03-04

3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C7H3F3IN3/c8-7(9,10)3-1-4-5(11)13-14-6(4)12-2-3/h1-2H,(H,12,13,14)
• InChI Key： KQYOBNCOVARJSC-UHFFFAOYSA-N
• SMILES： C12NN=C(I)C1=CC(C(F)(F)F)=CN=2

Additional information on 3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

3-Iodo-5-(Trifluoromethyl)-1H-Pyrazolo[3,4-b]Pyridine: A Comprehensive Overview

The compound 3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1638765-34-0) is a highly specialized heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the pyrazolopyridine family, which has been extensively studied due to its unique electronic properties and structural versatility. The presence of the iodo group at position 3 and the trifluoromethyl group at position 5 introduces intriguing electronic effects and enhances its reactivity in both synthetic and biological contexts.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine. Researchers have employed a variety of strategies, including multi-component reactions, microwave-assisted synthesis, and transition-metal-catalyzed processes, to construct this compound. These methods not only improve the yield but also enhance the purity of the product, making it suitable for advanced applications in drug discovery and materials science.

The structural uniqueness of 3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine lies in its fused pyrazole and pyridine rings. The pyrazolopyridine core exhibits a high degree of aromaticity and conjugation, which contributes to its stability and reactivity. The trifluoromethyl group at position 5 introduces electron-withdrawing effects, further modulating the electronic properties of the molecule. This makes it an attractive candidate for use as a building block in the construction of more complex heterocyclic systems.

In terms of pharmacological applications, 3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has shown promise as a potential lead compound in drug discovery programs targeting various diseases. Recent studies have highlighted its ability to modulate key biological pathways, including kinase activity and receptor binding. For instance, researchers have demonstrated that this compound can act as a potent inhibitor of certain protein kinases involved in cancer progression. Such findings underscore its potential as a scaffold for developing novel therapeutic agents.

Moreover, the presence of the iodo group at position 3 renders this compound amenable to further functionalization through nucleophilic substitution or coupling reactions. This feature is particularly valuable in medicinal chemistry, where site-specific modifications are often required to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of 3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine. Advanced quantum mechanical calculations have revealed that the molecule exhibits significant π-electron delocalization across its aromatic system, which enhances its stability and reactivity. These findings are supported by experimental data obtained from UV-vis spectroscopy and cyclic voltammetry studies.

In conclusion, 3-iodo-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1638765-34-0) is a versatile compound with immense potential in both synthetic and applied chemistry. Its unique structure, combined with its favorable electronic properties, makes it an invaluable tool for researchers in various disciplines. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel materials and therapeutic agents.